Cas no 1261686-95-6 (2-(Bromomethyl)-6-fluorobenzonitrile)

2-(Bromomethyl)-6-fluorobenzonitrile is a fluorinated aromatic compound featuring both a bromomethyl and a nitrile functional group, making it a versatile intermediate in organic synthesis. The bromomethyl moiety allows for further functionalization via nucleophilic substitution, while the electron-withdrawing nitrile and fluorine groups enhance reactivity in cross-coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or as a building block in medicinal chemistry. Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications. The presence of fluorine also offers potential for tuning electronic properties in target molecules.

2-(Bromomethyl)-6-fluorobenzonitrile structure

1261686-95-6 structure

Product Name:2-(Bromomethyl)-6-fluorobenzonitrile

CAS No:1261686-95-6

MF:C₈H₅BrFN

MW:214.0344

MDL:MFCD18394042

CID:3040878

PubChem ID:64769963

Update Time:2025-05-27

2-(Bromomethyl)-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-fluorobenzonitrile
- 2-CYANO-3-FLUOROBENZYL BROMIDE
- CL9172
- FCH5690531
- PC500549
- AK380713
- Benzonitrile, 2-(bromomethyl)-6-fluoro-
- SCHEMBL16949914
- AKOS014098308
- 1261686-95-6
- DB-408372
- DS-13180
- EN300-152774
- SY154343
- CS-0165137
- MFCD18394042
- 2-(Bromomethyl)-6-fluorobenzonitrile (Trelagliptin Impurity pound(c)
- MDL： MFCD18394042
- Inchi： 1S/C8H5BrFN/c9-4-6-2-1-3-8(10)7(6)5-11/h1-3H,4H2
- InChI Key： CRAVAKDETSEXDE-UHFFFAOYSA-N
- SMILES： BrC([H])([H])C1C([H])=C([H])C([H])=C(C=1C#N)F

Computed Properties

Exact Mass: 212.95894 g/mol
Monoisotopic Mass: 212.95894 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 23.8
Molecular Weight: 214.03

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 257.6±25.0 °C at 760 mmHg
Flash Point: 109.6±23.2 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Bromomethyl)-6-fluorobenzonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Bromomethyl)-6-fluorobenzonitrile Pricemore >>

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